Cas no 1208313-16-9 (3-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-(1-oxopropoxy)benzenemethanol)

• Product Name: 3-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-(1-oxopropoxy)benzenemethanol
• CAS No: 1208313-16-9
• MF: C₂₅H₃₅NO₃
• MW: 397.55
• CID: 4762001
• Update Time: 2025-07-18

3-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-(1-oxopropoxy)benzenemethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-[(1R)-3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-(1-oxopropoxy)-
• 3-[(1R)-3-[Bis(1-methylethyl)amino]-1-phenylpropyl]-4-(1-oxopropoxy)benzenemethanol
• Fesoterodine Related Impurity 9Q: What is Fesoterodine Related Impurity 9 Q: What is the CAS Number of Fesoterodine Related Impurity 9
• 3-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-(1-oxopropoxy)benzenemethanol

• Inchi： 1S/C25H35NO3/c1-6-25(28)29-24-13-12-20(17-27)16-23(24)22(21-10-8-7-9-11-21)14-15-26(18(2)3)19(4)5/h7-13,16,18-19,22,27H,6,14-15,17H2,1-5H3/t22-/m1/s1
• InChI Key： KBCRQQPEPOQTFD-JOCHJYFZSA-N
• SMILES： C1(CO)=CC=C(OC(=O)CC)C([C@@H](C2=CC=CC=C2)CCN(C(C)C)C(C)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-(1-oxopropoxy)benzenemethanol

Recent Advances in the Study of 3-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-(1-oxopropoxy)benzenemethanol (CAS: 1208313-16-9)

The compound 3-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-(1-oxopropoxy)benzenemethanol (CAS: 1208313-16-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical uses, making it a subject of intense scientific inquiry.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary findings suggest that 3-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-(1-oxopropoxy)benzenemethanol exhibits high affinity for certain receptor proteins, which may underlie its therapeutic effects. Advanced computational modeling and in vitro assays have been employed to map these interactions, providing valuable insights into its binding kinetics and selectivity. These studies are crucial for understanding how the compound can be optimized for enhanced efficacy and reduced off-target effects.

In addition to its receptor-binding properties, recent investigations have explored the compound's metabolic stability and pharmacokinetic profile. Researchers have utilized high-performance liquid chromatography (HPLC) and mass spectrometry techniques to track its degradation pathways and identify potential metabolites. These studies have revealed that the compound undergoes specific enzymatic transformations in the liver, which could influence its bioavailability and half-life in vivo. Such findings are instrumental in guiding the development of formulations that maximize therapeutic outcomes while minimizing adverse effects.

Another notable advancement is the exploration of 3-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-(1-oxopropoxy)benzenemethanol in preclinical models of disease. Animal studies have demonstrated its efficacy in modulating pathological processes associated with inflammation and neurodegeneration. For instance, in a murine model of neuroinflammation, the compound significantly reduced pro-inflammatory cytokine levels and improved cognitive function. These results highlight its potential as a candidate for treating central nervous system disorders, although further validation in human trials is warranted.

The synthesis and scalability of 3-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-(1-oxopropoxy)benzenemethanol have also been areas of active research. Recent publications describe optimized synthetic routes that improve yield and purity while reducing production costs. Green chemistry approaches, such as catalytic asymmetric synthesis, have been employed to enhance the environmental sustainability of its manufacturing process. These advancements are critical for ensuring that the compound can be produced at a scale suitable for clinical and commercial applications.

In conclusion, the latest research on 3-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-(1-oxopropoxy)benzenemethanol (CAS: 1208313-16-9) underscores its multifaceted potential in drug development. From its intricate receptor interactions to its promising preclinical efficacy, the compound represents a compelling avenue for future therapeutic innovation. Continued interdisciplinary collaboration will be essential to fully realize its clinical benefits and address any remaining challenges in its development pathway.